ethyl 2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetate
Overview
Description
“Ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate” is a chemical compound with the molecular formula C9H11BrO2S and a molecular weight of 263.15 .
Molecular Structure Analysis
The molecular structure of “ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate” consists of a thiophene ring, which is a five-membered ring with one sulfur atom and four carbon atoms. The thiophene ring is substituted at the 3-position with a bromine atom and at the 5-position with a methyl group. The 2-position of the thiophene ring is connected to an acetic acid ethyl ester group .Physical And Chemical Properties Analysis
The physical and chemical properties of “ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate” such as melting point, boiling point, and density are not available in the sources I found .Scientific Research Applications
BMTA has a wide range of scientific research applications. It has been used in studies of enzyme inhibition, cell signaling pathways, and gene expression. BMTA has been used to study the inhibition of cyclooxygenase-2 (COX-2) enzyme activity, which is involved in inflammation and pain. It has also been used to study the effects of cell signaling pathways, such as the MAPK and PI3K pathways, on gene expression. BMTA has also been used to study the effects of gene expression on cell proliferation and differentiation.
Mechanism of Action
The mechanism of action of BMTA is not completely understood. However, it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. Inhibition of COX-2 activity can lead to the inhibition of inflammation and pain. BMTA has also been shown to modulate cell signaling pathways, such as the MAPK and PI3K pathways, and to affect gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMTA are not yet fully understood. However, studies have shown that BMTA can modulate enzyme activity, affect cell signaling pathways, and influence gene expression. BMTA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in inflammation and pain. It has also been shown to modulate the MAPK and PI3K pathways, which are involved in cell proliferation and differentiation. BMTA has also been shown to affect gene expression, which can lead to changes in cell behavior.
Advantages and Limitations for Lab Experiments
The main advantage of using BMTA in laboratory experiments is its versatility. BMTA can be synthesized via several different methods, and it can be used to study a variety of biochemical and physiological processes. However, there are some limitations to using BMTA in laboratory experiments. BMTA is a relatively new compound, and its effects on various biochemical and physiological processes are not yet fully understood. Additionally, the synthesis of BMTA can be time-consuming and expensive.
Future Directions
There are several potential future directions for research on BMTA. One potential direction is to study the effects of BMTA on other enzyme activities, such as proteases and phosphatases. Additionally, further research could be conducted on the effects of BMTA on cell signaling pathways and gene expression. Additionally, further research could be conducted on the synthesis of BMTA and the development of more efficient and cost-effective methods. Finally, further research could be conducted on the biochemical and physiological effects of BMTA on various biological systems.
Synthesis Methods
BMTA can be synthesized via several different methods, including the Mitsunobu reaction, the Ullmann reaction, and the Stille reaction. In the Mitsunobu reaction, a thiophene derivative is reacted with a bromoacetate to form BMTA. In the Ullmann reaction, an aryl bromide is reacted with an oxoacetate to form BMTA. In the Stille reaction, a palladium-catalyzed coupling reaction is used to form BMTA. All of these methods have been used to synthesize BMTA in laboratory settings.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetate involves the reaction of ethyl acetoacetate with 3-bromo-5-methylthiophene-2-carbaldehyde in the presence of a base to form the corresponding enolate intermediate, which is then treated with a suitable electrophile, such as bromine, to yield the final product.", "Starting Materials": [ "Ethyl acetoacetate", "3-bromo-5-methylthiophene-2-carbaldehyde", "Base (e.g. sodium ethoxide)" ], "Reaction": [ "Step 1: Ethyl acetoacetate is deprotonated with a base to form the corresponding enolate intermediate.", "Step 2: 3-bromo-5-methylthiophene-2-carbaldehyde is added to the reaction mixture and reacts with the enolate intermediate to form the corresponding aldol product.", "Step 3: The aldol product is treated with a suitable electrophile, such as bromine, to yield the final product, ethyl 2-(3-bromo-5-methylthiophen-2-yl)-2-oxoacetate." ] } | |
CAS RN |
1470541-73-1 |
Molecular Formula |
C9H9BrO3S |
Molecular Weight |
277.1 |
Purity |
95 |
Origin of Product |
United States |
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